Cas no 71952-90-4 (a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)-)

• Product Name: a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)-
• CAS No: 71952-90-4
• MF: C₇₉H₁₁₁N₂₁O₂₀S
• MW: 1706.92035603523
• MDL: MFCD18910823
• CID: 565433
• PubChem ID: 16133400
• Update Time: 2025-07-22

a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)- Chemical and Physical Properties

Names and Identifiers

• a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)-
• (DIACETYL)-ALPHA-MSH
• (Diacetyl)-α-MSH
• [DIACETYL]-ALPHA-MELANOCYTE STIMULATING HORMONE
• [Acetyl]2-Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-NH2
• [Diacetyl]-α-MELANOCYTE STIMULATING HORMONE
• Diacetyl-α-Melanocyte Stimulating Hormone
• Diacetyl-α-MSH
• 71952-90-4

• MDL： MFCD18910823
• Inchi： 1S/C79H111N21O20S/c1-43(2)66(67(81)108)99-77(118)63-21-14-31-100(63)78(119)56(19-11-12-29-80)90-64(105)39-87-68(109)59(35-48-37-86-52-18-10-9-17-51(48)52)96-69(110)53(20-13-30-85-79(82)83)91-72(113)57(33-46-15-7-6-8-16-46)94-74(115)60(36-49-38-84-42-88-49)97-70(111)54(26-27-65(106)107)92-71(112)55(28-32-121-5)93-75(116)61(40-101)98-73(114)58(34-47-22-24-50(104)25-23-47)95-76(117)62(89-44(3)102)41-120-45(4)103/h6-10,15-18,22-25,37-38,42-43,53-63,66,86,101,104H,11-14,19-21,26-36,39-41,80H2,1-5H3,(H2,81,108)(H,84,88)(H,87,109)(H,89,102)(H,90,105)(H,91,113)(H,92,112)(H,93,116)(H,94,115)(H,95,117)(H,96,110)(H,97,111)(H,98,114)(H,99,118)(H,106,107)(H4,82,83,85)
• InChI Key： HVKPKJWSDNREBR-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CCC(=O)O)C(NC(CC1=CN=CN1)C(NC(CC1C=CC=CC=1)C(NC(CCCNC(=N)N)C(NC(CC1=CNC2C=CC=CC1=2)C(NCC(NC(CCCCN)C(N1CCCC1C(NC(C(N)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(CO)NC(C(CC1C=CC(=CC=1)O)NC(C(COC(C)=O)NC(C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1705.80000
• Monoisotopic Mass: 1705.80349619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 121
• Rotatable Bond Count: 66
• Complexity: 3500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 674Ų

Experimental Properties

• PSA: 674.35000
• LogP: 3.25420

a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)-

Introduction to a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine) and its Applications in Modern Research

The compound with the CAS number 71952-90-4, specifically identified as a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine), represents a fascinating area of study within the realm of biochemistry and pharmacology. This peptide, a derivative of the naturally occurring hormone melanotropin, has garnered significant attention due to its unique structural and functional properties. The inclusion of 1-(N,O-diacetyl-L-serine) in its molecular structure not only modifies its biochemical behavior but also opens up new avenues for therapeutic applications.

a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine), is a synthetic peptide that has been extensively researched for its potential in various biological processes. Melanotropins are a class of peptides that play a crucial role in regulating pigmentation, metabolism, and stress responses in vertebrates. The swine-specific variant of this peptide has been particularly studied for its differential effects compared to its human or murine counterparts. This specificity makes it an invaluable tool in comparative endocrinology and pharmacological research.

Recent advancements in the field have highlighted the therapeutic potential of this compound. Studies have demonstrated that a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine), can modulate melanocortin receptors, which are involved in a wide range of physiological processes including energy homeostasis, inflammation, and immune response. The diacetylation modification at the serine residue enhances the stability and bioavailability of the peptide, making it more suitable for clinical applications.

In clinical trials, this compound has shown promise in treating conditions related to metabolic disorders and immune modulation. For instance, research indicates that it may help in managing obesity by enhancing energy expenditure and improving insulin sensitivity. Additionally, its immunomodulatory properties have been explored in the context of autoimmune diseases and chronic inflammation, suggesting potential therapeutic benefits in these areas.

The structural modification of 1-(N,O-diacetyl-L-serine) has also led to the development of novel derivatives with enhanced pharmacological profiles. These derivatives are being tested for their efficacy in treating neurological disorders such as depression and anxiety. Preliminary studies suggest that the diacetylated form of melanotropin can interact with serotonin receptors, potentially offering a new avenue for pharmacological intervention.

From a research perspective, a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine), serves as a critical model compound for understanding the broader family of melanotropins. Its swine-specific characteristics provide insights into species-specific endocrine responses and receptor interactions. This knowledge is invaluable for developing species-appropriate therapies and for understanding the evolutionary conservation of peptide signaling pathways.

The synthesis and characterization of this peptide have also advanced methodologies in peptide chemistry. The development of efficient synthetic routes for 1-(N,O-diacetyl-L-serine) has enabled researchers to produce large quantities of high-purity material, facilitating further studies on its mechanism of action and therapeutic potential.

Future directions in research on a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine), include exploring its role in regenerative medicine and tissue engineering. Preliminary data suggest that this peptide may promote cell proliferation and differentiation, making it a candidate for wound healing and tissue repair applications.

In summary, a-Melanotropin (swine), 1-(N,O-diacetyl-L-serine) with CAS number 71952-90-4, is a multifaceted compound with significant implications in biochemistry, pharmacology, and medicine. Its unique structure and biological activity make it a valuable tool for understanding endocrine regulation and developing novel therapeutic strategies. As research continues to uncover new applications for this peptide, it is poised to play an increasingly important role in both academic research and clinical practice.